Cas no 2839156-26-0 (3-[(5-Bromopyridin-3-yl)oxy]propan-1-amine dihydrochloride)

• Product Name: 3-[(5-Bromopyridin-3-yl)oxy]propan-1-amine dihydrochloride
• CAS No: 2839156-26-0
• MF: C₈H₁₃BrCl₂N₂O
• MW: 304.011619329453
• CID: 5976631
• PubChem ID: 165891255
• Update Time: 2025-10-19

3-[(5-Bromopyridin-3-yl)oxy]propan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2839156-26-0
• EN300-39672503
• 3-[(5-bromopyridin-3-yl)oxy]propan-1-amine dihydrochloride
• 3-[(5-Bromopyridin-3-yl)oxy]propan-1-amine dihydrochloride

• Inchi： 1S/C8H11BrN2O.2ClH/c9-7-4-8(6-11-5-7)12-3-1-2-10;;/h4-6H,1-3,10H2;2*1H
• InChI Key： QTIFUMPETBYNFT-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)OCCCN.Cl.Cl

Computed Properties

• Exact Mass: 301.95883g/mol
• Monoisotopic Mass: 301.95883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 124
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1Ų

Additional information on 3-[(5-Bromopyridin-3-yl)oxy]propan-1-amine dihydrochloride

Professional Introduction to 3-[(5-Bromopyridin-3-yl)oxy]propan-1-amine dihydrochloride (CAS No. 2839156-26-0)

3-[(5-Bromopyridin-3-yl)oxy]propan-1-amine dihydrochloride is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2839156-26-0, represents a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, characterized by a brominated pyridine ring and an amine-functionalized propyl chain, makes it a versatile building block for designing novel therapeutic agents.

The significance of 3-[(5-Bromopyridin-3-yl)oxy]propan-1-amine dihydrochloride lies in its potential applications across multiple domains of medicinal chemistry. The presence of both bromine and amine functional groups provides a rich chemical handle for further modifications, enabling the development of complex molecules with tailored biological activities. Recent advancements in drug discovery have highlighted the importance of such intermediates in accelerating the design and synthesis of small-molecule drugs.

In the realm of academic research, this compound has been explored as a precursor in the synthesis of kinase inhibitors, which are pivotal in treating various forms of cancer and inflammatory diseases. The bromopyridine moiety, in particular, is a well-documented scaffold in medicinal chemistry, known for its ability to interact with biological targets such as protein kinases. By leveraging the reactivity of the bromine atom, researchers can introduce diverse substituents to fine-tune the pharmacokinetic properties of the final drug candidates.

The amine group in 3-[(5-Bromopyridin-3-yl)oxy]propan-1-amine dihydrochloride further enhances its utility as a synthetic intermediate. Amines are fundamental pharmacophores in many drugs, contributing to their binding affinity and metabolic stability. The dihydrochloride salt form of this compound improves its solubility and handling properties, making it more suitable for pharmaceutical applications. This enhanced solubility is particularly advantageous in formulation development, where bioavailability is a critical factor.

Recent studies have demonstrated the compound's role in the development of novel antiviral agents. The bromopyridine core has been shown to exhibit inhibitory effects against certain viral proteases, making it a promising candidate for further exploration in antiviral drug design. Additionally, the propyl chain provides a flexible structural motif that can be modified to optimize interactions with viral targets. These findings underscore the compound's potential as a key component in next-generation antiviral therapies.

The pharmaceutical industry has also shown interest in 3-[(5-Bromopyridin-3-yl)oxy]propan-1-amine dihydrochloride for its potential use in central nervous system (CNS) drug development. The ability to modify both the pyridine and amine moieties allows for the creation of molecules that can cross the blood-brain barrier. This capability is crucial for treating neurological disorders such as Alzheimer's disease and Parkinson's disease, where targeted delivery to brain tissues is essential.

In conclusion, 3-[(5-Bromopyridin-3-yl)oxy]propan-1-amine dihydrochloride (CAS No. 2839156-26-0) is a multifaceted compound with broad applications in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic possibilities, this compound is poised to play a significant role in the development of innovative treatments across multiple therapeutic areas.